Cas no 10238-36-5 (6-methyl-9,10-didehydro-ergoline-8-carboxylic acid 2-hydroxy-1-methyl-ethylamide)

• Product Name: 6-methyl-9,10-didehydro-ergoline-8-carboxylic acid 2-hydroxy-1-methyl-ethylamide
• CAS No: 10238-36-5
• MF: C₁₉H₂₃N₃O₂
• MW: 325.404824495316
• CID: 2017667
• PubChem ID: 6857771
• Update Time: 2025-04-21

6-methyl-9,10-didehydro-ergoline-8-carboxylic acid 2-hydroxy-1-methyl-ethylamide Chemical and Physical Properties

Names and Identifiers

• 6-methyl-9,10-didehydro-ergoline-8-carboxylic acid 2-hydroxy-1-methyl-ethylamide
• Ergobasin
• Ergobasinin
• Ergometrin
• Ergometrin, Ergobasin, Ergonovin
• Ergometrine
• Ergometrinin
• Ergoline-8-carboxamide, 9,10-didehydro-N-(2-hydroxy-1-methylethyl)-6-methyl-
• CHEMBL1617719
• DTXSID401141031
• BRD-A26387268-050-04-4
• AB00053472_02
• BRD-A26387268-050-03-6
• SDCCGMLS-0066632.P001
• SBI-0051366.P003
• 10238-36-5

• Inchi： 1S/C19H23N3O2/c1-11(10-23)21-19(24)13-6-15-14-4-3-5-16-18(14)12(8-20-16)7-17(15)22(2)9-13/h3-6,8,11,13,17,20,23H,7,9-10H2,1-2H3,(H,21,24)/t11?,13?,17-/m1/s1
• InChI Key： WVVSZNPYNCNODU-FWXSHLFISA-N
• SMILES： O=C(C1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)NC(C)CO

Computed Properties

• Exact Mass: 325.17902698g/mol
• Monoisotopic Mass: 325.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides